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  4. 2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol
2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol 2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol
Brand Name: Vulcanchem
CAS No.: 903860-82-2
VCID: VC0349228
InChI: InChI=1S/C18H27N3O3S2/c1-11(2)25-17-20-14-12-10-24-18(3,4)9-13(12)26-15(14)16(21-17)19-5-7-23-8-6-22/h11,22H,5-10H2,1-4H3,(H,19,20,21)
SMILES: CC(C)SC1=NC2=C(C(=N1)NCCOCCO)SC3=C2COC(C3)(C)C
Molecular Formula: C18H27N3O3S2
Molecular Weight: 397.6g/mol

2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol

CAS No.: 903860-82-2

Main Products

VCID: VC0349228

Molecular Formula: C18H27N3O3S2

Molecular Weight: 397.6g/mol

2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol - 903860-82-2

CAS No. 903860-82-2
Product Name 2-[2-[(11,11-Dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol
Molecular Formula C18H27N3O3S2
Molecular Weight 397.6g/mol
IUPAC Name 2-[2-[(11,11-dimethyl-4-propan-2-ylsulfanyl-12-oxa-8-thia-3,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-6-yl)amino]ethoxy]ethanol
Standard InChI InChI=1S/C18H27N3O3S2/c1-11(2)25-17-20-14-12-10-24-18(3,4)9-13(12)26-15(14)16(21-17)19-5-7-23-8-6-22/h11,22H,5-10H2,1-4H3,(H,19,20,21)
Standard InChIKey VNKQKWJTHZHVQV-UHFFFAOYSA-N
SMILES CC(C)SC1=NC2=C(C(=N1)NCCOCCO)SC3=C2COC(C3)(C)C
Canonical SMILES CC(C)SC1=NC2=C(C(=N1)NCCOCCO)SC3=C2COC(C3)(C)C
PubChem Compound 8071345
Last Modified Nov 11 2021
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